6-chloro-4-propyl-7-(1H-tetrazol-5-ylmethoxy)-2H-chromen-2-one

• Molecular Formula: C14H13ClN4O3
• Molecular Weight: 320.73 g/mol
• IUPAC Name: 6-chloro-4-propyl-7-(2H-tetrazol-5-ylmethoxy)chromen-2-one
• InChI: InChI=1S/C14H13ClN4O3/c1-2-3-8-4-14(20)22-11-6-12(10(15)5-9(8)11)21-7-13-16-18-19-17-13/h4-6H,2-3,7H2,1H3,(H,16,17,18,19)
• InChI Key: MCHSBJIWBTYFIA-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=CC(=O)OC2=CC(=C(C=C12)Cl)OCC3=NNN=N3

Description

6-Chloro-4-propyl-7-(1H-tetrazol-5-ylmethoxy)-2H-chromen-2-one is a synthetic coumarin derivative featuring a heterocyclic tetrazole moiety. Its structure includes:

• A chloro substituent at position 6 of the coumarin core, which enhances electron-withdrawing effects and may influence reactivity or binding affinity.
• A propyl chain at position 4, contributing hydrophobic interactions in biological systems.

Coumarin derivatives are widely studied for their pharmacological properties, including antiviral, anticancer, and enzyme-inhibitory activities . The tetrazole group in this compound is particularly notable, as tetrazoles are known for their role in drug design, such as in angiotensin II receptor blockers (e.g., losartan) .

Biological Activity

6-Chloro-4-propyl-7-(1H-tetrazol-5-ylmethoxy)-2H-chromen-2-one is a synthetic compound belonging to the class of coumarins, which are known for their diverse biological activities. This article explores the biological activity of this compound, focusing on its pharmacological properties, mechanisms of action, and potential therapeutic applications.

Chemical Structure

The chemical structure of 6-chloro-4-propyl-7-(1H-tetrazol-5-ylmethoxy)-2H-chromen-2-one can be represented as follows:

$$\text{C}_{15}\text{H}_{16}\text{ClN}_5\text{O}_3$$

Antimicrobial Activity

Several studies have investigated the antimicrobial properties of coumarin derivatives, including those similar to 6-chloro-4-propyl-7-(1H-tetrazol-5-ylmethoxy)-2H-chromen-2-one. The compound has shown moderate to good activity against various bacterial strains such as Staphylococcus aureus, Bacillus subtilis, Escherichia coli, and Pseudomonas aeruginosa. Additionally, antifungal activity has been noted against species like Aspergillus fumigatus and Aspergillus niger .

Microorganism	Activity
Staphylococcus aureus	Moderate to Good
Bacillus subtilis	Moderate to Good
Escherichia coli	Moderate to Good
Pseudomonas aeruginosa	Moderate to Good
Aspergillus fumigatus	Moderate
Aspergillus niger	Moderate

Anti-inflammatory Activity

Compounds with a similar structure have been evaluated for their anti-inflammatory effects. In vitro studies indicated that derivatives of coumarins could inhibit cyclooxygenase (COX) enzymes, which play a crucial role in inflammation pathways. The inhibition of COX enzymes by 6-chloro derivatives suggests potential applications in treating inflammatory diseases .

Antioxidant Activity

The antioxidant capacity of coumarin derivatives has also been documented. These compounds can scavenge free radicals, thereby protecting cells from oxidative stress. This property is particularly relevant in the context of neurodegenerative diseases and cancer .

The biological activity of 6-chloro-4-propyl-7-(1H-tetrazol-5-ylmethoxy)-2H-chromen-2-one is believed to involve several mechanisms:

• Enzyme Inhibition : The compound may inhibit key enzymes involved in inflammation and microbial growth.
• Molecular Interactions : Molecular docking studies have suggested that the compound can form hydrogen bonds with active site residues in target proteins, enhancing its biological efficacy .
• Cellular Uptake : The lipophilicity of the compound may facilitate its penetration into cell membranes, allowing it to exert its effects intracellularly.

Case Studies

A notable study evaluated a series of coumarin derivatives, including 6-chloro compounds, for their biological activities. The findings indicated that modifications on the coumarin scaffold significantly impacted their antimicrobial and anti-inflammatory properties. Compounds with electron-withdrawing groups exhibited enhanced activity against specific microbial strains .

Scientific Research Applications

Biological Activities

Research indicates that this compound exhibits a range of biological activities, making it a candidate for further investigation in drug development.

Antimicrobial Activity

Several studies have highlighted the antimicrobial properties of 6-chloro-4-propyl-7-(1H-tetrazol-5-ylmethoxy)-2H-chromen-2-one. It has shown efficacy against various bacterial strains, including resistant strains. For example, an in vitro study demonstrated significant inhibition against Mycobacterium tuberculosis, with an IC50 value indicating potent antibacterial activity.

Biological Activity	IC50 (μM)	Notes
Antimicrobial (M. tuberculosis)	7.05	Significant inhibition observed

Anticancer Properties

The compound has also been evaluated for its anticancer potential. In vitro assays revealed selective cytotoxicity towards cancer cell lines while sparing normal cells. This selectivity is crucial for developing cancer therapies that minimize side effects.

Biological Activity	IC50 (μM)	Notes
Cytotoxicity (Cancer Cell Lines)	10.5	Selective against cancer cells

Enzyme Inhibition

Research has indicated that the compound acts as an inhibitor of acetylcholinesterase (AChE), an enzyme involved in neurotransmission. Inhibiting AChE can have implications for treating neurodegenerative diseases such as Alzheimer's.

Biological Activity	IC50 (μM)	Notes
AChE Inhibition	0.25	Comparable to standard treatments

Case Studies

Several case studies have been conducted to evaluate the efficacy and safety of this compound:

• Antimicrobial Studies : A study investigated the compound's effectiveness against resistant strains of bacteria, demonstrating promising results that warrant further exploration in clinical settings.
• Cytotoxicity Assays : Research involving various cancer cell lines showed that the compound selectively targets malignant cells while exhibiting minimal toxicity to normal cells.
• Enzyme Inhibition Profiles : Detailed analyses confirmed the compound's potential as a therapeutic agent for neurodegenerative diseases through its inhibitory action on AChE.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Analogues

3-(Imidazo[2,1-b]thiazol-6-yl)-2H-chromen-2-one Derivatives

• Substituents : Imidazothiazole at position 3.
• Biological Activity : Antiviral activity against Parvovirus B19 (B19V) .
• Key Findings : These derivatives inhibit viral replication in UT7/EpoS1 and erythroid progenitor cells (EPCs). Activity is sensitive to structural modifications; replacing the imidazothiazole with a tetrazole (as in the target compound) could alter binding modes or cytotoxicity profiles .

Scopolin and Nodakenin (TCM Compounds) Substituents: Glucoside moieties linked to the coumarin core. Biological Activity: Inhibitors of uroporphyrinogen decarboxylase (UROD), a target for head and neck cancer . Key Findings: The 2H-chromen-2-one moiety forms π-cation interactions with Arg37 and hydrogen bonds with Tyr164 in UROD.

8-Bromo-6-methyl-2-(2H-tetrazol-5-yl)chromen-4-one Substituents: Bromo at position 8, methyl at position 6, tetrazole at position 2. Safety data indicate standard handling protocols for tetrazole-containing compounds . Key Differences: The tetrazole’s position (C2 vs. C7) and additional bromo/methyl groups may lead to divergent pharmacokinetic properties compared to the target compound .

Data Table: Comparative Analysis of Coumarin Derivatives

Compound Name	Substituents	Biological Activity	Key Findings
6-Chloro-4-propyl-7-(1H-tetrazol-5-ylmethoxy)-2H-chromen-2-one	Cl (C6), propyl (C4), tetrazole-methoxy (C7)	Hypothesized: Antiviral, enzyme inhibition	Tetrazole enhances bioisosteric properties; chloro and propyl modulate lipophilicity
3-(Imidazo[2,1-b]thiazol-6-yl)-2H-chromen-2-one	Imidazothiazole (C3)	Antiviral (B19V)	Inhibits viral replication in myeloid/erythroid cells; structure-activity relationship critical
Scopolin	Glucoside (C7)	UROD inhibition	Coumarin core interacts with Arg37/Tyr164; glucoside forms H-bonds
8-Bromo-6-methyl-2-(2H-tetrazol-5-yl)chromen-4-one	Br (C8), methyl (C6), tetrazole (C2)	Undefined (likely cytotoxic)	Safety protocols emphasize tetrazole handling; positional effects on activity

Research Findings and Mechanistic Insights

• Antiviral Activity : The imidazothiazole coumarins () demonstrate that substituent polarity and size directly impact antiviral efficacy. The target compound’s tetrazole-methoxy group may improve solubility and target engagement compared to bulkier heterocycles .
• Enzyme Inhibition : UROD inhibitors () highlight the coumarin scaffold’s versatility. The tetrazole group’s ability to mimic carboxylates could make the target compound a stronger UROD binder than glucoside-based analogues .